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Compound of Interest

Compound Name: (5R)-Dinoprost tromethamine

Cat. No.: B145349 Get Quote

Introduction

(5R)-Dinoprost tromethamine, a synthetic analog of the naturally occurring prostaglandin F2α

(PGF2α), is a potent agonist of the prostaglandin F receptor (FP receptor).[1] It is widely

utilized in research to study its effects on various physiological processes, including smooth

muscle contraction, luteolysis, and intracellular signaling.[2][3][4] Accurate and reproducible

results in in vitro assays depend critically on the proper dissolution and preparation of this

compound. These application notes provide detailed protocols and guidelines for dissolving

(5R)-Dinoprost tromethamine to ensure its stability and biological activity for experimental

use.

Key Considerations for Dissolution

Solvent Selection: The choice of solvent is crucial for achieving the desired stock

concentration and ensuring compatibility with the in vitro assay system. (5R)-Dinoprost
tromethamine is highly soluble in several common solvents.[3][4][5] For cell-based assays,

it is imperative to prepare a high-concentration stock in an organic solvent like DMSO or

ethanol and then dilute it to the final working concentration in an aqueous medium to

minimize solvent toxicity.[5]

Stability and Storage: As a crystalline solid, (5R)-Dinoprost tromethamine is stable for

years when stored at -20°C.[5] Once dissolved, the stability varies with the solvent. Stock

solutions in organic solvents are stable for at least one month at -20°C or up to a year at

-80°C.[3] Aqueous solutions are less stable; it is recommended to prepare them fresh for
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each experiment or store them for no longer than one day.[2][5] To maintain integrity, it is

best to prepare single-use aliquots of the stock solution to avoid repeated freeze-thaw

cycles.[2][3]

Safety Precautions: (5R)-Dinoprost tromethamine is a potent biological agent. Care should

be taken to avoid inhalation of the powder and to prevent skin and eye contact.[6] Standard

laboratory personal protective equipment (PPE), including gloves, a lab coat, and safety

glasses, should be worn during handling.

Quantitative Data: Solubility
The solubility of (5R)-Dinoprost tromethamine in various solvents is summarized below. This

data is essential for selecting the appropriate solvent to prepare stock solutions at the desired

concentration.

Solvent Solubility Reference

Water 95 mg/mL [3][7]

PBS (pH 7.2) >25 mg/mL [4][5]

DMSO 95 mg/mL (199.73 mM) [3][7]

Ethanol 95 mg/mL [3]

Methanol >100 mg/mL [4][5]

Acetonitrile <5 mg/mL [4][5]

Acetone <5 mg/mL [4][5]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Stock
Solution
This protocol describes the preparation of a 10 mg/mL stock solution in Dimethyl Sulfoxide

(DMSO).

Materials:
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(5R)-Dinoprost tromethamine (crystalline solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene or glass vial

Calibrated analytical balance

Sterile micropipette and tips

Vortex mixer

Inert gas (e.g., argon or nitrogen), optional

Procedure:

Weighing: Tare the sterile vial on the analytical balance. Carefully weigh the desired amount

of (5R)-Dinoprost tromethamine powder (e.g., 10 mg) directly into the vial.

Solvent Addition: Using a micropipette, add the calculated volume of DMSO to the vial to

achieve the target concentration. For 10 mg of powder, add 1 mL of DMSO to make a 10

mg/mL solution.

Dissolution: Tightly cap the vial and vortex thoroughly until the solid is completely dissolved.

Gentle warming in a water bath (up to 37°C) can be used to aid dissolution if necessary.

(Optional) Inert Gas Purge: To enhance stability, gently blow a stream of inert gas over the

surface of the solution before capping to displace oxygen.[5]

Aliquoting and Storage: Dispense the stock solution into smaller, single-use, sterile cryovials.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 1 year).[3]

Protocol 2: Preparation of Working Solutions for In Vitro
Assays
This protocol details the serial dilution of the high-concentration stock solution to prepare

working solutions for treating cells in culture.
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Materials:

(5R)-Dinoprost tromethamine stock solution (from Protocol 1)

Sterile cell culture medium or phosphate-buffered saline (PBS)

Sterile microcentrifuge tubes or a 96-well plate

Sterile micropipettes and tips

Procedure:

Thaw Stock Solution: Remove one aliquot of the stock solution from the freezer and allow it

to thaw completely at room temperature.

Intermediate Dilution: Perform an initial dilution of the stock solution in the desired aqueous

medium (e.g., cell culture medium). For example, add 10 µL of the 10 mg/mL stock solution

to 990 µL of medium to create a 100 µg/mL intermediate solution. Vortex gently to mix.

Serial Dilutions: Perform subsequent serial dilutions from the intermediate solution to

achieve the final desired working concentrations. Ensure that the final concentration of the

organic solvent (e.g., DMSO) in the working solution is minimal (typically ≤0.1%) to avoid

cellular toxicity.[5]

Application: Add the final working solutions to the in vitro assay system (e.g., cell culture

wells). Always include a vehicle control containing the same final concentration of the solvent

used (e.g., 0.1% DMSO in medium) to account for any effects of the solvent itself.

Discard Unused Solution: Aqueous dilutions of (5R)-Dinoprost tromethamine are not

recommended for storage and should be prepared fresh for each experiment.[5]
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Protocol 1: Stock Solution Preparation

Protocol 2: Working Solution Preparation

1. Weigh (5R)-Dinoprost
 tromethamine powder

2. Add anhydrous DMSO
 to desired concentration

3. Vortex until fully
 dissolved

4. Aliquot into single-use vials

5. Store at -80°C

1. Thaw one stock aliquot

Begin Experiment

2. Prepare intermediate dilution
 in aqueous medium

3. Perform serial dilutions
 to final concentrations

4. Apply to in vitro assay
 (with vehicle control)
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Caption: Experimental workflow for preparing (5R)-Dinoprost tromethamine solutions.
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Caption: Simplified signaling pathway of Dinoprost (PGF2α) via the FP receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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